Cas no 10520-99-7 ((Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid)

• Product Name: (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid
• CAS No: 10520-99-7
• MF: C₁₄H₁₃NO₂S₂
• MW: 291.388520956039
• CID: 192591
• PubChem ID: 677607
• Update Time: 2025-06-26

(Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,N-[(4-methylphenyl)sulfonyl]-
• N-(4-methylphenyl)sulfonylbenzenecarbothioamide
• (Z)-N-tosylbenzimidothioic acid
• AC1LDZ2X
• CTK4A3658
• F0898-0216
• NSC251024
• Oprea1_045418
• p-Tolylsulfonylthiobenzoylamin
• Thiobenzolsaeure-p-toluolsulfonylamid
• (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid
• DTXSID50350380
• AKOS000620841
• SMR000274990
• AKOS024601666
• MLS000999955
• 10520-99-7
• N-[(4-METHYLPHENYL)SULFONYL]BENZENECARBOTHIOAMIDE
• HMS2757J10
• N-(4-methylphenyl)sulonylbenzenecarbothioamide
• SR-01000370161-1
• NSC-251024
• SR-01000239192
• CHEBI:180582
• CHEMBL1890631
• SR-01000370161
• SR-01000239192-1

• Inchi： 1S/C14H13NO2S2/c1-11-7-9-13(10-8-11)19(16,17)15-14(18)12-5-3-2-4-6-12/h2-10H,1H3,(H,15,18)
• InChI Key： QAZYGNFCKPEXCR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C1C=CC=CC=1)=S)(=O)=O

Computed Properties

• Exact Mass: 291.03889
• Monoisotopic Mass: 291.03877
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6
• XLogP3: 3.3

Experimental Properties

• Density: 1.303
• Boiling Point: 438.9°C at 760 mmHg
• Flash Point: 219.3°C
• Refractive Index: 1.637
• PSA: 46.5
• LogP: 4.12070

Additional information on (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid

Professional Introduction to (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic Acid (CAS No. 10520-99-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical and biotechnological research. Among these, (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid, with the CAS number 10520-99-7, stands out due to its unique structural properties and potential applications. This compound, characterized by its complex molecular framework, has garnered significant attention in recent years for its utility in synthetic chemistry and as a building block for more intricate molecules.

The molecular structure of (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid consists of several key functional groups that contribute to its reactivity and versatility. The presence of a 4-methylbenzenesulfonyl moiety enhances its interaction with biological targets, making it a valuable candidate for drug discovery initiatives. Additionally, the carboimidothioic acid moiety introduces a region of high reactivity, which can be exploited in various synthetic transformations.

In recent years, the pharmaceutical industry has seen a surge in the development of novel heterocyclic compounds, which often exhibit enhanced pharmacological properties. (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid fits well within this trend, as its structure allows for modifications that can fine-tune its biological activity. Researchers have been particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. The specific arrangement of atoms in (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid enables it to interact with proteins in a highly selective manner. This selectivity is essential for minimizing side effects and improving patient outcomes. Recent studies have demonstrated its efficacy in inhibiting specific enzymes that are overexpressed in certain types of cancer cells, suggesting a promising future for this compound in oncology research.

The synthesis of (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid is another area where it has made significant contributions. The synthesis involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have recently allowed for more efficient production processes, reducing the time and resources needed to obtain this compound on an industrial scale.

The compound's stability under various conditions is also noteworthy. Unlike some other reactive intermediates, (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid maintains its integrity during storage and handling, which is crucial for both laboratory research and commercial applications. This stability has made it a preferred choice for many synthetic chemists who require reliable reagents for their work.

In addition to its pharmaceutical applications, (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid has found utility in materials science. Its unique chemical properties make it suitable for use as a crosslinking agent or a precursor in the synthesis of advanced polymers. These materials could potentially find applications in electronics, coatings, and other high-performance industries.

The future prospects for (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid are vast and exciting. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further. Collaborative efforts between academia and industry are essential to fully realize its potential and translate laboratory discoveries into tangible benefits for society.

In conclusion, (Z)-N-(4-methylbenzenesulfonyl)benzenecarboimidothioic acid (CAS No. 10520-99-7) is a remarkable compound with diverse applications across multiple fields. Its unique structure and reactivity make it an invaluable tool for researchers working on drug development, materials science, and beyond. As we continue to explore its capabilities, the possibilities are endless.